Cas no 1806789-05-8 (Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806789-05-8
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4798888
• Update Time: 2025-05-22

Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)6-4(2-12)5(13)3-14-7(6)8(10)11/h3,8H,13H2,1H3
• InChI Key： PHXLGZGSAHOARZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C#N)C(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.9
• Topological Polar Surface Area: 89

Additional information on Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate

Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate

Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806789-05-8) is a highly specialized organic compound with significant applications in the fields of drug discovery, agricultural chemistry, and materials science. This compound, characterized by its unique pyridine ring structure, has garnered considerable attention due to its versatile functional groups and potential for bioactivity modulation. Recent advancements in synthetic methodologies have enabled the precise control of its structural features, making it a valuable tool in modern chemical research.

The molecular structure of Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate is defined by a pyridine ring substituted with an amino group at position 5, a cyano group at position 4, a difluoromethyl group at position 2, and a methyl ester at position 3. These substituents contribute to its unique electronic properties, which are critical for its role in various chemical reactions and biological interactions. The presence of the cyano group enhances the compound's ability to participate in nucleophilic substitutions, while the amino group introduces hydrogen bonding capabilities, enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel pharmaceutical agents. For instance, researchers have explored its role as a kinase inhibitor, leveraging its ability to bind to specific protein targets with high affinity. The incorporation of the difluoromethyl group has been shown to improve the compound's stability and selectivity, making it a promising candidate for anti-cancer drug development. Additionally, its methyl ester functionality facilitates further chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In the realm of agricultural chemistry, Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate has demonstrated potential as a component in pesticide formulations. Its ability to disrupt key enzymatic pathways in pests has been extensively studied, with recent findings suggesting that it could serve as an effective alternative to traditional pesticides, reducing environmental impact while maintaining efficacy.

The synthesis of this compound involves a multi-step process that combines advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance reaction efficiency but also minimize the generation of byproducts, aligning with current trends toward sustainable chemical practices. The use of environmentally friendly solvents and catalysts further underscores the commitment to green chemistry principles in its production.

From a materials science perspective, this compound exhibits interesting properties that make it suitable for applications in optoelectronic devices. Its electronic configuration allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Ongoing research is focused on optimizing its structural features to enhance these properties further, paving the way for next-generation electronic materials.

In conclusion, Methyl 5-amino-4-cyano-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806789-05-8) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic techniques and promising research outcomes, positions it as a key player in advancing modern chemical science.